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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This guide provides detailed

procedures for the proper disposal of 4-Biphenylmethanol, tailored for researchers, scientists,

and drug development professionals.

While 4-Biphenylmethanol is not classified as hazardous by the 2012 OSHA Hazard

Communication Standard, it is crucial to handle its disposal with care to mitigate any potential

risks.[1] Thermal decomposition of this compound can lead to the release of irritating gases

and vapors.[1][2]

Disposal Procedures
The recommended method for the disposal of 4-Biphenylmethanol is through a licensed

hazardous waste disposal company.

Step 1: Waste Identification and Segregation

Solid Waste: Collect pure or substantially pure 4-Biphenylmethanol in a designated, well-

sealed, and clearly labeled container.

Solutions: If 4-Biphenylmethanol is in a solvent, it should be collected in a compatible,

sealed, and labeled solvent waste container. Segregate halogenated and non-halogenated

solvent waste streams as per your institution's guidelines.
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Contaminated Labware: Items such as gloves, weighing paper, and pipette tips that are

contaminated with 4-Biphenylmethanol should be double-bagged in durable, labeled plastic

bags and disposed of as solid hazardous waste.

Step 2: Packaging and Labeling

Ensure all waste containers are in good condition and have secure, tight-fitting caps.

Clearly label each container with "Hazardous Waste," the full chemical name "4-
Biphenylmethanol," its concentration, and the approximate quantity.

Include the accumulation start date on the label.

Step 3: Storage

Store waste containers in a designated, well-ventilated, and cool, dry area away from

incompatible materials and sources of ignition.[2]

Ensure the storage area is secure and accessible only to authorized personnel.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EH&S) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Follow their specific instructions for packaging and transportation preparation. An alternative

disposal method involves dissolving or mixing the material with a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[3] However,

this should only be performed by qualified professionals in a licensed facility.

Quantitative Data
The following table summarizes key quantitative data for 4-Biphenylmethanol:
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Property Value

Molecular Formula C13H12O

Molecular Weight 184.23 g/mol

Melting Point/Range 101 - 105 °C / 213.8 - 221 °F

Boiling Point/Range No information available

Flash Point No information available

Experimental Protocols
Accidental Release Measures:

In the event of a spill, ensure adequate ventilation and use personal protective equipment.[2]

Sweep up the solid material and shovel it into a suitable, labeled container for disposal.[1][2]

Avoid generating dust.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 4-
Biphenylmethanol.
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Caption: Workflow for the proper disposal of 4-Biphenylmethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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